Cas no 134790-39-9 (2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine)

2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine is a protected nucleoside derivative widely used in oligonucleotide synthesis, particularly for the preparation of modified cytidine analogs. The benzoyl groups at the 3’ and 5’ positions enhance stability during chemical transformations, while the 2’,2’-difluoro modification imparts increased metabolic resistance and improved binding affinity in antisense applications. This compound serves as a key intermediate in the synthesis of therapeutic oligonucleotides, including those for antiviral and anticancer research. Its high purity and well-defined protective groups ensure efficient coupling in solid-phase synthesis, making it a valuable reagent for pharmaceutical development and nucleic acid chemistry studies.
2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine structure
134790-39-9 structure
Product Name:2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine
CAS No:134790-39-9
MF:C23H19F2N3O6
MW:471.410272836685
MDL:MFCD09837611
CID:64325
PubChem ID:11027098
Update Time:2025-05-22

2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine Chemical and Physical Properties

Names and Identifiers

    • 2',2'-Difluoro-2'-deoxycytidine-3',5'-dibenzoate
    • 2,2-difluoro-2-deoxycytidine-3,5-dibenzoate
    • 2',2'-Difluoro-3',5'-dibenzoyl-2'-deoxycytidine
    • 3',5'-Di-O-benzoyl-2',2'-difluoro-2'-deoxy cytidine
    • (2R,3R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4,4-difluorotetrahydrofuran-3-yl benzoate
    • 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine
    • 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine
    • Cytidine,2'-deoxy-2'2'-difluoro-,3'5'-dibenzoate (9CI)
    • 2'-deoxy-2,2'-difluoro-3,5-dibenzyl-cytidine
    • 3',5'-Di-O-benzoyl-2'-deoxy-2',2'-difluorocytidine
    • Chloropurine riboside
    • GeMcitabine InterMediate 9
    • 2?Deoxy-2?2?difluro-3??bis-O-benzoylcytidine
    • 2-deoxy-2’,2’-difluoro-3’5’-bis-o-benzoyleytidine monohydrochloride
    • 2,2-Difluoro-2-deoxycyodine-3,5-dibenzoate(or its salt)
    • 2’,2’-Difluoro-2’-deoxycyodine-3’,5’-dibenzoate
    • 2',2'-difluoro-2'-deoxycyldine-3',5'-dibenzoate
    • 2',2'-Difluoro-3',5'--dibenzoyl-2'-deoxycytidine
    • Gemcitabine HCl Intermediate T9
    • ZPUUYUUQQGBHBU-HGHGUNKESA-N
    • DTXSID801218985
    • H11779
    • Cytidine, 2'-deoxy-2',2'-difluoro-, 3',5'-dibenzoate
    • AMY38980
    • (2R,3R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4,4-difluorotetrahydrofuran-3-ylbenzoate
    • [(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-benzoyloxy-4,4-difluorooxolan-2-yl]methyl benzoate
    • 134790-39-9
    • SCHEMBL17841790
    • AKOS015900585
    • (2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-2-(benzoyloxymethyl)-4,4-difluorotetrahydrofuran-3-yl benzoate
    • 2'2'-Difluoro-2'-deoxycytidine-3',5'-dibenzoate
    • Cytidine, 2a(2)-deoxy-2a(2),2a(2)-difluoro-, 3a(2),5a(2)-dibenzoate
    • MDL: MFCD09837611
    • Inchi: 1S/C23H19F2N3O6/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)28-12-11-17(26)27-22(28)31/h1-12,16,18,21H,13H2,(H2,26,27,31)/t16-,18-,21-/m1/s1
    • InChI Key: ZPUUYUUQQGBHBU-HGHGUNKESA-N
    • SMILES: FC1([C@H](N2C(N=C(C=C2)N)=O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)F

Computed Properties

  • Exact Mass: 471.12400
  • Monoisotopic Mass: 471.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 852
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121A^2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Yellowish brown solid
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 229-232°C
  • Boiling Point: 608.383 ℃ at 760 mmHg
  • Flash Point: 321.7±34.3 °C
  • Refractive Index: 1.625
  • PSA: 122.74000
  • LogP: 3.02200
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine Security Information

2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine Production Method

2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:134790-39-9)2',2'-Difluoro-2'-deoxycytidine-3',5'-dibenzoate
Order Number:sfd4222
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:134790-39-9)2',2'-二氟-2'-脱氧胞嘧啶核苷-3',5'-二苯甲酸酯
Order Number:LE7753011
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 2’-Deoxy-3’,5’-di-O-benzoyl-2’,2’-difluorocytidine

Introduction to 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine (CAS No. 134790-39-9)

The compound 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine, identified by the CAS registry number CAS No. 134790-39-9, is a highly specialized nucleoside analog with significant potential in the field of antiviral and anticancer research. This compound has garnered attention due to its unique chemical structure, which incorporates a deoxyribonucleoside core modified with benzoyl groups and difluoro substitutions. These modifications enhance its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the importance of nucleoside analogs in combating viral infections, particularly those caused by RNA viruses such as influenza and hepatitis C. The benzoyl groups attached to the 3' and 5' hydroxyl positions of the ribose moiety in this compound serve as protective groups, which are typically removed during cellular metabolism to regenerate the active nucleoside. This mechanism ensures that the compound remains stable in extracellular environments while being activated intracellularly, minimizing systemic toxicity and enhancing therapeutic efficacy.

The presence of two fluorine atoms at the 2' position of the ribose ring introduces additional complexity to the molecule. Fluorination is a common strategy in drug design to improve bioavailability and metabolic stability. In this case, the difluoro substitution not only enhances the compound's resistance to enzymatic degradation but also modulates its interactions with cellular targets, such as viral polymerases or oncogenic enzymes.

From a structural standpoint, the compound's ribose ring is modified at multiple positions, creating a rigid framework that may influence its ability to incorporate into viral RNA or DNA. This rigidity could potentially lead to chain termination upon incorporation, thereby inhibiting viral replication or cancer cell proliferation. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, providing deeper insights into the compound's mechanism of action.

In terms of synthesis, the construction of this compound involves a series of carefully orchestrated reactions. The benzoylation of the hydroxyl groups is typically achieved through nucleophilic acyl substitution using benzoyl chloride or mixed carbonates under mild conditions. The introduction of fluorine atoms at the 2' position requires precise control over reaction conditions to avoid unwanted side reactions, such as over-fluorination or epimerization.

The pharmacokinetic profile of this compound has been studied extensively in preclinical models. Results indicate that it exhibits favorable absorption characteristics and demonstrates prolonged circulation times due to its enhanced stability. These properties are advantageous for drug delivery, as they allow for less frequent dosing and improved patient compliance.

Emerging research has also explored the potential of this compound as an anticancer agent. Its ability to inhibit key enzymes involved in tumor progression suggests that it may serve as a novel chemotherapeutic agent with reduced side effects compared to conventional treatments. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, 2'-Deoxy-3',5'-di-O-benzoyl-2',2'-difluorocytidine represents a significant advancement in nucleoside analog design. Its unique chemical structure, combined with promising preclinical results, positions it as a potential breakthrough in antiviral and anticancer therapy. As research continues to uncover its full potential, this compound may pave the way for innovative treatments that address some of today's most pressing healthcare challenges.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:134790-39-9)2',2'-二氟-2'-脱氧胞嘧啶核苷-3',5'-二苯甲酸酯
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